Cas no 1314937-50-2 (5-Methylhex-2-ynoic acid)

• Product Name: 5-Methylhex-2-ynoic acid
• CAS No: 1314937-50-2
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• CID: 5188234
• PubChem ID: 21196814
• Update Time: 2025-06-14

5-Methylhex-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 5-methylhex-2-ynoic acid
• 5-methylhex-2-ynoicacid
• 2-Hexynoic acid, 5-methyl-
• 5-Methylhex-2-ynoic acid

• Inchi： 1S/C7H10O2/c1-6(2)4-3-5-7(8)9/h6H,4H2,1-2H3,(H,8,9)
• InChI Key： NHJCJHLLXPCTFN-UHFFFAOYSA-N
• SMILES： OC(C#CCC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes

Additional information on 5-Methylhex-2-ynoic acid

Comprehensive Overview of 5-Methylhex-2-ynoic Acid (CAS No. 1314937-50-2): Properties, Applications, and Research Insights

5-Methylhex-2-ynoic acid (CAS No. 1314937-50-2) is a specialized organic compound belonging to the class of alkynoic acids. Its molecular structure features a terminal alkyne group and a carboxylic acid functionality, making it a versatile intermediate in synthetic chemistry. The compound's IUPAC name reflects its linear carbon chain with a methyl substituent at the fifth position, which influences its reactivity and physical properties. Researchers value this molecule for its role in click chemistry applications and as a building block for pharmaceutical intermediates.

Recent interest in 5-methylhex-2-ynoic acid has surged due to its potential in bioconjugation techniques, particularly in proteomics and drug discovery. The compound's alkyne moiety enables efficient Huisgen cycloaddition reactions with azides, a process widely employed in bioorthogonal chemistry. This property aligns with current trends in targeted drug delivery systems and biomarker labeling, addressing frequent search queries about "small molecule linkers" and "protein modification techniques".

From a physicochemical perspective, 5-methylhex-2-ynoic acid typically appears as a colorless to pale yellow liquid with moderate solubility in polar organic solvents. Its molecular weight of 126.15 g/mol and boiling point characteristics make it suitable for various laboratory-scale reactions. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, responding to common search terms such as "how to analyze alkyne compounds" and "quality control for carboxylic acids".

The synthetic utility of CAS 1314937-50-2 extends to material science applications, where it serves as a precursor for functionalized polymers. Its incorporation into dendrimer structures has been explored for creating smart materials with responsive properties. This connects with trending topics like "advanced polymer chemistry" and "stimuli-responsive materials", which consistently rank high in academic search engines.

In medicinal chemistry research, 5-methylhex-2-ynoic acid derivatives have shown promise as enzyme inhibitors and receptor modulators. The compound's ability to serve as a spacer group in drug design has been particularly valuable in developing selective kinase inhibitors, addressing frequent queries about "molecular spacing in drug development". Recent publications highlight its use in creating bifunctional compounds for cancer research applications.

Storage and handling of 5-methylhex-2-ynoic acid require standard precautions for oxygen-sensitive compounds. Best practices include storage under inert atmosphere at low temperatures, with attention to moisture control. These protocols align with common laboratory questions about "proper storage of reactive intermediates" and "handling air-sensitive reagents", making this information valuable for both academic and industrial researchers.

The commercial availability of CAS 1314937-50-2 through specialized chemical suppliers has increased in recent years, reflecting growing demand. Pricing typically varies based on purity grade (technical vs. analytical) and batch size, with many suppliers offering custom synthesis options. This market aspect responds to frequent searches about "where to buy specialty carboxylic acids" and "bulk chemical sourcing".

Environmental and sustainability considerations for 5-methylhex-2-ynoic acid production have gained attention, particularly regarding green chemistry approaches. Recent developments focus on catalytic methods for its synthesis, reducing reliance on heavy metal reagents. This aligns with the increasing search volume for "eco-friendly synthetic routes" and "sustainable chemical manufacturing" in scientific literature.

Future research directions for 5-methylhex-2-ynoic acid may explore its potential in nanotechnology applications, particularly in surface functionalization and nanoparticle conjugation. The compound's dual reactivity makes it attractive for creating hybrid materials, addressing emerging interests in "molecular engineering" and "interface science". These applications position CAS 1314937-50-2 as a compound with significant potential across multiple scientific disciplines.